Cas no 2228765-45-3 (methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate
• CAS No: 2228765-45-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5766882
• PubChem ID: 165617153
• Update Time: 2025-05-28

methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• 2228765-45-3
• methyl 2-hydroxy-2-[1-(2-methylpropyl)cyclopropyl]acetate
• EN300-1819219
• methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate

• Inchi： 1S/C10H18O3/c1-7(2)6-10(4-5-10)8(11)9(12)13-3/h7-8,11H,4-6H2,1-3H3
• InChI Key： WPIYBERUHFSQNR-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(CC(C)C)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate

Exploring the Properties and Applications of Methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate (CAS No. 2228765-45-3)

Methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate (CAS No. 2228765-45-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. Its unique molecular structure, featuring a cyclopropyl ring and a hydroxy group, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential applications in drug development and sustainable chemistry.

The compound's CAS number 2228765-45-3 serves as a critical identifier for regulatory and scientific databases, ensuring precise communication across global research communities. With the growing demand for bio-based chemicals and green synthesis methods, methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate is being explored as a candidate for eco-friendly production processes. Its compatibility with enzymatic catalysis and low environmental impact align with the circular economy principles, a hot topic in modern chemical innovation.

In the pharmaceutical sector, this compound's cyclopropyl moiety is of particular interest. Cyclopropane-containing molecules are known for their enhanced metabolic stability and bioavailability, making them valuable in drug discovery. Recent studies highlight its potential as a building block for small-molecule therapeutics, especially in targeting GPCRs (G-protein-coupled receptors), a key focus area for treating chronic diseases. The hydroxy and ester functional groups further enable derivatization, allowing for tailored pharmacokinetic properties.

From an industrial perspective, the fragrance and flavor industry values methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate for its subtle woody and fruity notes. As consumers shift toward natural and sustainable fragrances, this compound offers a synthetic alternative that mimics natural extracts while ensuring consistency and scalability. Its stability under varying pH and temperature conditions also makes it suitable for cosmetic formulations, another rapidly growing market segment.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing CAS No. 2228765-45-3, ensuring purity and compliance with industry standards. Quality control is paramount, especially when the compound is used in GMP (Good Manufacturing Practice) environments. Advances in process analytical technology (PAT) have further streamlined its production, reducing waste and improving yield—a win for both manufacturers and environmental advocates.

Looking ahead, the demand for methyl 2-hydroxy-2-1-(2-methylpropyl)cyclopropylacetate is expected to rise, driven by its interdisciplinary applications. Whether in next-generation therapeutics, sustainable agriculture, or eco-conscious consumer products, this compound exemplifies the convergence of innovation and practicality. As research continues, its role in addressing global challenges—such as antimicrobial resistance and climate-friendly chemistry—will likely expand, solidifying its place in the future of science and industry.